Cas no 146425-31-2 (Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride)

• Product Name: Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride
• CAS No: 146425-31-2
• MF: C₆H₁₁ClF₃NO₂
• MW: 221.605251550674
• MDL: MFCD07784298
• CID: 101193
• PubChem ID: 43835679
• Update Time: 2025-10-12

Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-amino-4,4,4-trifluoro-, ethyl ester, hydrochloride (1:1)
• ethyl 3-amino-4,4,4-trifluoro-butanoate hydrochloride
• Ethyl 3-amino-4,4,4-trifluorobutanoate hydrochloride (1:1)
• ETHYL 3-AMINO-4,4,4-TRIFLUOROBUTANOATE HCL
• ETHYL-3-AMINO-4,4,4-TRIFLUOROBUTYRATE HYDROCHLORIDE
• ethyl 3-amino-4,4,4-trifluorobutanoate;hydrochloride
• ethyl 3-amino-4,4,4-trifluorobutanoate hydrochloride
• 3-amino-4,4,4-trifluoro-butyric acid ethyl ester hydrochloride
• CS-0215776
• Ethyl 3-(R)-amino-4,4,4-trifluorobutyrate hydrochloride
• MFCD07784298
• EN300-299965
• ethyl 3-amino-4,4,4-trifluorobutyrate hydrochloride
• ethyl 3-amino-4,4,4-trifluorobutyrate hydrochloride, AldrichCPR
• F30509
• 146425-31-2
• ethyl-3-amino-4,4,4-trifluorobutyratehydrochloride
• SCHEMBL6741579
• FS-4826
• ethyl3-amino-4,4,4-trifluorobutanoatehydrochloride
• AKOS024388200
• Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride

• MDL： MFCD07784298
• Inchi： 1S/C6H10F3NO2.ClH/c1-2-12-5(11)3-4(10)6(7,8)9;/h4H,2-3,10H2,1H3;1H
• InChI Key： MXIOWDVYFZIGCM-UHFFFAOYSA-N
• SMILES： Cl.FC(C(CC(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 221.04313
• Monoisotopic Mass: 221.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Boiling Point: 228.4°C at 760 mmHg
• Flash Point: 91.9°C
• PSA: 52.32

Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride

Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride: A Comprehensive Overview

Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride (CAS No. 146425-31-2) is a fluorinated carboxylate derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, incorporating a trifluoromethyl group and an amino functional group, makes it a valuable intermediate in the development of novel therapeutic agents.

The compound's name highlights several key structural elements that are critical for its reactivity and potential applications. The trifluoromethyl group (CF₃) attached to the butanoate backbone imparts enhanced metabolic stability and lipophilicity, which are desirable properties for drug candidates. Additionally, the presence of an amino group (NH₂) provides a site for further functionalization, enabling the synthesis of more complex molecules. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various chemical and biological assays.

In recent years, Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride has been extensively studied for its potential in medicinal chemistry. Its structural motif is reminiscent of several known bioactive compounds, suggesting its utility as a building block in drug design. For instance, researchers have explored its use in the development of protease inhibitors, where the trifluoromethyl group can improve binding affinity to target enzymes. Furthermore, its incorporation into peptidomimetics has shown promise in modulating enzyme activity and receptor interactions.

One of the most compelling aspects of Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride is its role in fluorinated drug discovery. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to influence pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The trifluoromethyl group in this compound exemplifies how fluorine can be strategically positioned to enhance drug efficacy. Recent studies have demonstrated that fluorinated analogs of this compound exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

The synthesis of Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include the introduction of the trifluoromethyl group via electrophilic addition or metal-catalyzed cross-coupling reactions. The subsequent formation of the carboxylate ester and amino groups requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From a biological perspective, Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride has been investigated for its potential biological activity. In vitro studies have revealed that derivatives of this compound can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The trifluoromethyl group has been shown to modulate enzyme kinetics by influencing binding interactions with substrates or inhibitors. Additionally, the amino group provides a scaffold for designing molecules that can selectively bind to specific protein targets.

The hydrochloride salt form of Ethyl 3-Amino-4,4,4-trifluorobutanoate enhances its suitability for pharmaceutical applications by improving solubility in aqueous media. This property is particularly important for drug formulations where bioavailability and tissue distribution are critical factors. The compound's solubility profile also facilitates its use in high-throughput screening assays where rapid dissolution is essential for efficient testing.

In conclusion, Ethyl 3-Amino-4,4,4-trifluorobutanoate Hydrochloride (CAS No. 146425-31-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate in drug development, particularly in the design of fluorinated bioactive molecules. Ongoing research continues to uncover new applications for this compound across various therapeutic areas.